Cas no 2229383-79-1 (4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one)

• Product Name: 4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one
• CAS No: 2229383-79-1
• MF: C₁₂H₁₄F₂N₂O
• MW: 240.249169826508
• CID: 5971306
• PubChem ID: 165789887
• Update Time: 2025-06-11

4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one
• 4-[2-(dimethylamino)-3,4-difluorophenyl]pyrrolidin-2-one
• EN300-1733863
• 2229383-79-1

• Inchi： 1S/C12H14F2N2O/c1-16(2)12-8(3-4-9(13)11(12)14)7-5-10(17)15-6-7/h3-4,7H,5-6H2,1-2H3,(H,15,17)
• InChI Key： SCVHBHYJXXXWRY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C1CC(NC1)=O)F

Computed Properties

• Exact Mass: 240.10741940g/mol
• Monoisotopic Mass: 240.10741940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one

Recent Advances in the Study of 4-2-(Dimethylamino)-3,4-difluorophenylpyrrolidin-2-one (CAS: 2229383-79-1)

The compound 4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one (CAS: 2229383-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidin-2-one core and difluorophenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the synthesis and optimization of 4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for further pharmacological studies.

Pharmacological evaluations have revealed that 4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one exhibits potent activity against specific biological targets. For instance, recent in vitro and in vivo studies have demonstrated its efficacy as a modulator of certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking and dynamics simulations have provided insights into its interactions with target proteins, highlighting key binding sites and conformational changes. These findings are instrumental in designing derivatives with enhanced potency and selectivity. Moreover, toxicity studies have indicated a favorable safety profile, although further preclinical testing is warranted to confirm these observations.

In conclusion, 4-2-(dimethylamino)-3,4-difluorophenylpyrrolidin-2-one (CAS: 2229383-79-1) represents a promising candidate for therapeutic development. Ongoing research aims to explore its full potential, optimize its properties, and advance it through the drug development pipeline. The collective findings underscore the importance of this compound in addressing unmet medical needs and advancing the field of chemical biology.